Cas no 2228807-92-7 (1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2228807-92-7
• MF: C₇H₆Cl₂FNO
• MW: 210.033043384552
• CID: 6340086
• PubChem ID: 165658279
• Update Time: 2025-10-05

1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol
• EN300-1975637
• 2228807-92-7

• Inchi： 1S/C7H6Cl2FNO/c8-5-1-4(6(12)2-10)3-11-7(5)9/h1,3,6,12H,2H2
• InChI Key： YSRAMNMGTUQKAS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(CF)O)Cl

Computed Properties

• Exact Mass: 208.9810474g/mol
• Monoisotopic Mass: 208.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228807-92-7)

The compound 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol (CAS No. 2228807-92-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichloropyridine core and fluoroethanol moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for halogenated pyridines like 1-(5,6-dichloropyridin-3-yl)-2-fluoroethan-1-ol has surged, driven by their applications in crop protection chemicals and pharmaceutical intermediates. Google Scholar and patent databases reveal growing interest in its use for kinase modulation and metabolite synthesis. The compound's chiral center also makes it relevant for asymmetric catalysis studies, a hot topic in green chemistry forums. Environmental scientists are investigating its biodegradation pathways, addressing concerns about persistent organic pollutants (POPs).

From a synthetic chemistry perspective, the 5,6-dichloropyridin-3-yl group in this molecule offers excellent electron-withdrawing properties, facilitating nucleophilic substitutions at the adjacent carbon. The 2-fluoroethanol segment contributes to enhanced metabolic stability compared to non-fluorinated analogs, a key consideration in drug design. Analytical techniques like LC-MS and NMR spectroscopy are typically employed for characterization, with the fluorine atom producing distinct ¹⁹F NMR signals around -220 ppm.

The compound's physicochemical properties warrant special attention. With a calculated LogP of ~2.1, it demonstrates moderate lipophilicity ideal for blood-brain barrier penetration in CNS drug candidates. Its hydrogen bonding capacity (2 acceptors, 1 donor) enables targeted interactions with biological macromolecules. These traits explain its frequent appearance in fragment-based drug discovery (FBDD) libraries and high-throughput screening (HTS) campaigns.

Industrial applications of CAS 2228807-92-7 are expanding beyond life sciences. Material scientists utilize its derivatives as ligands for transition metal catalysts in polymer synthesis. The electronics industry explores its potential as a photoacid generator (PAG) precursor for advanced photoresists. Such multidisciplinary applications reflect the compound's versatility, answering frequent search queries about multi-functional chemical building blocks.

Safety assessments indicate that proper handling with PPE (personal protective equipment) is sufficient for laboratory use. The compound shows stability under inert atmospheres but may undergo hydrolytic decomposition in aqueous alkaline conditions. Storage recommendations include amber glass containers at -20°C with desiccants, addressing common questions about chemical shelf life optimization.

Future research directions may explore its structure-activity relationships (SAR) in medicinal chemistry or investigate greener synthesis routes using flow chemistry techniques. The growing database of crystallographic studies on similar compounds provides valuable insights for computational modeling. As regulatory agencies emphasize sustainable chemistry, innovations in catalytic fluorination methods could further enhance the accessibility of this valuable intermediate.